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Compound of Interest

Compound Name: ST8155AA1

Cat. No.: B14758252

This guide would provide a comprehensive overview of the physicochemical characteristics and
stability profile of ST8155AA1, intended for researchers, scientists, and drug development
professionals.

Physicochemical Properties

A summary of the key physicochemical parameters of ST8155AA1 would be presented in a
tabular format for clarity and ease of comparison.

Table 1: Physicochemical Properties of ST8155AA1
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Property Value Method
Molecular Formula Data required -

Molecular Weight Data required -

Appearance Data required Visual Inspection

N Data required (e.g., in water,
Solubility e.g., HPLC-UV
DMSO, ethanol)

pKa Data required e.g., Potentiometric titration

LogP Data required e.g., Shake-flask method

e.g., Differential Scanning

Melting Point Data required )
Calorimetry (DSC)

| Crystal Form | Data required | e.g., X-ray Powder Diffraction (XRPD) |

Stability Profile

The stability of ST8155AA1 under various stress conditions would be detailed, providing
insights into its degradation pathways and optimal storage conditions.

Table 2: Stability of ST8155AA1 under Stress Conditions

Condition Duration Degradation (%) Major Degradants

Acidic (e.g., 0.1 N

HCl) Data required Data required Data required

Basic (e.g., 0.1 N ) ) )
Data required Data required Data required

NaOH)

Oxidative (e.g., 3% ) ) )
Data required Data required Data required

H202)

Thermal (e.g., 60°C) Data required Data required Data required

| Photolytic (e.g., ICH Q1B) | Data required | Data required | Data required |
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Recommended Storage Conditions: Based on the stability data, specific recommendations for
long-term storage to ensure the integrity of ST8155AA1 would be provided.

Experimental Protocols

Detailed methodologies for the key experiments cited in the tables above would be provided to

ensure reproducibility.
Example Protocol: Solubility Determination

A step-by-step description of the experimental procedure used to determine the solubility of
ST8155AA1 would be outlined here. This would include details on the preparation of solutions,
equilibration time, separation of undissolved solid, and the analytical method used for
quantification (e.g., HPLC-UV with specific column, mobile phase, and detection wavelength).

Visualizations

Degradation Pathway

Once the degradation products are identified, a diagram illustrating the proposed degradation
pathway of ST8155AA1 could be generated.

Proposed Degradation Pathway of ST8155AA1

Hydrolysis \ Oxidation

Degradant A
(m/z = X)

Click to download full resolution via product page

Degradant B
(m/z=Y)

Caption: Proposed degradation routes for ST8155AA1 under stress conditions.

Experimental Workflow
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A diagram illustrating the workflow for a key experimental protocol, such as stability testing,
could also be provided.

Workflow for Forced Degradation Study

Expose to Stress Conditions
(Acid, Base, Peroxide, Heat, Light)

:

Sample at Timepoints

:

Analyze by LC-MS/MS

Identify Degradants & Pathway

Click to download full resolution via product page

Caption: General workflow for conducting forced degradation studies on ST8155AA1.

To proceed with generating the requested in-depth technical guide, please provide the
necessary experimental data for ST8155AA1.

« To cite this document: BenchChem. [Technical Guide: Physicochemical Properties and
Stability of ST8155AA1]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14758252#st8155aal-physicochemical-properties-
and-stability]

Disclaimer & Data Validity:

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b14758252?utm_src=pdf-body-img
https://www.benchchem.com/product/b14758252?utm_src=pdf-body
https://www.benchchem.com/product/b14758252?utm_src=pdf-body
https://www.benchchem.com/product/b14758252#st8155aa1-physicochemical-properties-and-stability
https://www.benchchem.com/product/b14758252#st8155aa1-physicochemical-properties-and-stability
https://www.benchchem.com/product/b14758252#st8155aa1-physicochemical-properties-and-stability
https://www.benchchem.com/product/b14758252#st8155aa1-physicochemical-properties-and-stability
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14758252?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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